Cas no 60128-86-1 (4-Chlorooctylbenzene)

• Product Name: 4-Chlorooctylbenzene
• CAS No: 60128-86-1
• MF: C₁₄H₂₁Cl
• MW: 224.769543409348
• CID: 951263
• PubChem ID: 53426565
• Update Time: 2025-04-19

4-Chlorooctylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chlorooctylbenzene
• DB-305898
• (4-CHLOROOCTYL)BENZENE
• DTXSID00699271
• 60128-86-1

• Inchi： 1S/C14H21Cl/c1-2-3-11-14(15)12-7-10-13-8-5-4-6-9-13/h4-6,8-9,14H,2-3,7,10-12H2,1H3
• InChI Key： DKVYGXJCESPLRI-UHFFFAOYSA-N
• SMILES： ClC(CCCC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.133
• Monoisotopic Mass: 224.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.3